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Compound of Interest

Compound Name: AX-024

Cat. No.: B560555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the T-cell receptor (TCR) inhibitor, AX-024,

including recommended suppliers, ordering information, key experimental data, and detailed

protocols for its application in research and drug development.

Recommended Suppliers and Ordering Information
AX-024 is a first-in-class, orally available small molecule inhibitor that selectively targets the

interaction between the T-cell receptor (TCR) and Nck, a crucial signaling adapter protein.[1][2]

[3] This inhibition of the TCR-Nck interaction leads to a selective blockade of T-cell activation.

[1][2] AX-024 has demonstrated potential in preclinical models of autoimmune diseases,

including psoriasis, asthma, and multiple sclerosis.[3][4]

Below is a summary of recommended suppliers for research-grade AX-024 and its

hydrochloride salt. Please note that availability and pricing are subject to change and should be

confirmed with the respective suppliers.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Axon

Medchem

AX-024

hydrochloride
Axon 2692

1704801-24-

0

C₂₁H₂₂FNO₂ ·

HCl
375.86

MedchemExp

ress
AX-024 HY-107390

1370544-73-

2
C₂₁H₂₂FNO₂ 339.41

MedchemExp

ress

AX-024

hydrochloride
HY-107390A

1704801-24-

0

C₂₁H₂₃ClFNO

₂
375.86

Focus

Biomolecules
AX-024 10-4895

1704801-24-

0

C₂₁H₂₂FNO₂ ·

HCl
375.9

Selleck

Chemicals
AX-024 HCl S6727

1704801-24-

0

C₂₁H₂₃ClFNO

₂
375.86

Tribioscience AX-024 TBI4895
1704801-24-

0

C₂₁H₂₂FNO₂ ·

HCl
375.86

Quantitative Data Summary
AX-024 exhibits high potency in inhibiting T-cell activation and cytokine production. The

following tables summarize key quantitative data from published studies.

Table 1: In Vitro Inhibitory Activity of AX-024

Parameter Value
Cell Type/Assay
Condition

Reference

IC₅₀ (T-cell

proliferation)
~1 nM

TCR-triggered T-cell

proliferation
[2]

IC₅₀ (ZAP70

phosphorylation)
~4 nM

Anti-CD3 stimulated

Jurkat T-cells
[4]

Table 2: Effect of AX-024 on Cytokine Production
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Cytokine Effect Cell Type/Model Reference

IL-6 Strong inhibition Stimulated T-cells [2][5]

TNF-α Strong inhibition Stimulated T-cells [2][5]

IFN-γ Strong inhibition Stimulated T-cells [2][5]

IL-10 Strong inhibition Stimulated T-cells [2]

IL-17A Strong inhibition Stimulated T-cells [2][5]

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the mechanism of action of AX-024 and a general workflow for

evaluating its in vitro efficacy.
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Cell Culture & Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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